2,3,6-Trichlorophenol
2,3,6-Trichlorophenol
2,3,6-trichlorophenol appears as colorless needles or purple crystalline solid. Taste threshold concentration: 0.0005 mg/L. Odor threshold concentration (detection): 0.3 mg. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
933-75-5
VCID:
VC21237785
InChI:
InChI=1S/C6H3Cl3O/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H
SMILES:
C1=CC(=C(C(=C1Cl)O)Cl)Cl
Molecular Formula:
C6H3Cl3O
Molecular Weight:
197.4 g/mol
2,3,6-Trichlorophenol
CAS No.: 933-75-5
Cat. No.: VC21237785
Molecular Formula: C6H3Cl3O
Molecular Weight: 197.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,3,6-trichlorophenol appears as colorless needles or purple crystalline solid. Taste threshold concentration: 0.0005 mg/L. Odor threshold concentration (detection): 0.3 mg. (NTP, 1992) |
|---|---|
| CAS No. | 933-75-5 |
| Molecular Formula | C6H3Cl3O |
| Molecular Weight | 197.4 g/mol |
| IUPAC Name | 2,3,6-trichlorophenol |
| Standard InChI | InChI=1S/C6H3Cl3O/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H |
| Standard InChI Key | XGCHAIDDPMFRLJ-UHFFFAOYSA-N |
| Impurities | CONTAMINATION WITH 2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN; 2,7-DICHLORODIBENZO-P-DIOXIN; 1,3,6,8-TETRACHLORODIBENZO-P-DIOXIN; AND PENTACHLORODIBENZO-P-DIOXIN AT LEVELS OF 0.07 TO 6.2 PPM. POLYCHLORINATED DIBENZOFURANS WERE IDENTIFIED IN COMMERCIAL CHLOROPHENOL FORMULATIONS. 2,4,6-TRICHLOROPHENATE SHOWED 1,2,4,6,8,9-HEXA-, 1,2,3,4,6,8-HEXA-, 1,2,4,6,7,8-HEXA-, & 1,2,4,6,8-PENTACHLORODIBENZOFURAN. /CHLOROPHENOLS/ |
| SMILES | C1=CC(=C(C(=C1Cl)O)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C(=C1Cl)O)Cl)Cl |
| Boiling Point | 487 °F at 760 mm Hg (NTP, 1992) 272 °C |
| Colorform | NEEDLES FROM DILUTE ALCOHOL, PETROLEUM ETHER Colorless needles |
| Flash Point | 174 °F (NTP, 1992) 79 °C c.c. |
| Melting Point | 131 to 135 °F (NTP, 1992) 58.0 °C 58 °C 101 °C |
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